![molecular formula C14H20N2O3 B8430114 Ethyl 2-[5-(morpholin-4-ylmethyl)pyridin-2-yl]acetate](/img/structure/B8430114.png)
Ethyl 2-[5-(morpholin-4-ylmethyl)pyridin-2-yl]acetate
Cat. No. B8430114
M. Wt: 264.32 g/mol
InChI Key: QUHYQSQFSDIBRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08101750B2
Procedure details
4-(6-Methyl-pyridin-3-ylmethyl)-morpholine (20 g, 104 mmol) and diethylcarbonate (12.4 g, 104 mmol) were dissolved in tetrahydrofuran (100 ml) under an inert atmosphere. The solution was cooled to −13° C. and lithium diisopropylamide solution (144 ml, 1.8M, 259 mmol) added dropwise over 2 hr 45 min. After stirring for an additional 30 min the reaction mixture was added to a cold aqueous solution of ammonium chloride (68.2 ml, 4.58M, 312.1 mmol) at 0° C. The biphasic mixture was warm to 30° C. and separated. The aqueous layer was extracted twice with tetrahydrofuran (80 ml) and the combined organic layers were concentrated under vacuum to give (5-Morpholin-4-ylmethyl-pyridin-2-yl)-acetic acid ethyl ester (27.20 g, 80% yield (based on 80.7 w/w % assay). (The crude product mixture is used in example 8). Characterisation data were in accordance with example 5.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[N:7]=[CH:6][C:5]([CH2:8][N:9]2[CH2:14][CH2:13][O:12][CH2:11][CH2:10]2)=[CH:4][CH:3]=1.[CH2:15]([O:17][C:18](=O)[O:19]CC)[CH3:16].C([N-]C(C)C)(C)C.[Li+].[Cl-].[NH4+]>O1CCCC1>[CH2:15]([O:17][C:18](=[O:19])[CH2:1][C:2]1[CH:3]=[CH:4][C:5]([CH2:8][N:9]2[CH2:14][CH2:13][O:12][CH2:11][CH2:10]2)=[CH:6][N:7]=1)[CH3:16] |f:2.3,4.5|
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Inputs
Step One
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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CC1=CC=C(C=N1)CN1CCOCC1
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Name
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Quantity
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12.4 g
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Type
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reactant
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Smiles
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C(C)OC(OCC)=O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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144 mL
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Type
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reactant
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Smiles
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C(C)(C)[N-]C(C)C.[Li+]
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Step Three
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Name
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Quantity
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68.2 mL
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-13 °C
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Stirring
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Type
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CUSTOM
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Details
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After stirring for an additional 30 min the reaction mixture
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The biphasic mixture was warm to 30° C.
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CUSTOM
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Type
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CUSTOM
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Details
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separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted twice with tetrahydrofuran (80 ml)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the combined organic layers were concentrated under vacuum
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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C(C)OC(CC1=NC=C(C=C1)CN1CCOCC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 80% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
